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Compound of Interest

Compound Name: 2-Methylbiphenyl

Cat. No.: B165360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
methylbiphenyl. The information contained herein is intended to be a valuable resource for

researchers, scientists, and professionals in the field of drug development and materials

science who require accurate and detailed thermodynamic data. This document summarizes

key quantitative data in structured tables, presents detailed methodologies for relevant

experiments, and includes visualizations of experimental workflows.

Core Thermodynamic Properties
2-Methylbiphenyl, a substituted aromatic hydrocarbon, possesses distinct thermodynamic

properties that are crucial for understanding its behavior in various chemical and physical

processes. These properties are fundamental for process design, safety analysis, and

computational modeling.

Data Presentation
The following tables summarize the key thermodynamic and physical properties of 2-
methylbiphenyl based on experimental data.

Table 1: General and Physical Properties of 2-Methylbiphenyl
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Property Value Source(s)

Molecular Formula C₁₃H₁₂ [1]

Molecular Weight 168.234 g/mol [1]

Melting Point -0.2 °C (272.95 K) [2]

Boiling Point
255.3 °C (528.45 K) at 760

mmHg
[2]

Density 1.012 - 1.015 g/cm³ at 20 °C [3]

Refractive Index 1.590 - 1.592 at 20 °C [3]

Flash Point 107.22 °C (225 °F) TCC [3]

logP (o/w) 4.14 [2]

Water Solubility
13.22 mg/L at 25 °C

(estimated)
[3]

Table 2: Thermodynamic Properties of 2-Methylbiphenyl

Property Value Temperature (K) Source(s)

Standard Molar

Enthalpy of Formation

(gas)

133.5 ± 2.5 kJ/mol 298.15 [4]

Standard Molar

Entropy (gas)
425.9 ± 4.3 J/(mol·K) 298.15 [4]

Heat Capacity (Cp)

(liquid)
253.9 J/(mol·K) 298.15 [5]

Enthalpy of

Vaporization (ΔvapH)
56.4 kJ/mol 298.15 [6]

Enthalpy of Fusion

(ΔfusH)
16.9 kJ/mol 272.95 [5]
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Table 3: Vapor Pressure of 2-Methylbiphenyl

Temperature (°C) Vapor Pressure (mmHg) Source(s)

25 0.023 (estimated) [3]

20 0.3 [2]

100 < 0.1 [7]

Experimental Protocols
The accurate determination of the thermodynamic properties of 2-methylbiphenyl relies on

precise experimental methodologies. The following sections detail the protocols for key

experiments.

Adiabatic Calorimetry for Heat Capacity Measurement
Adiabatic calorimetry is a highly accurate method for determining the heat capacity of a

substance as a function of temperature.[8][9]

Objective: To measure the heat capacity (Cp) of solid and liquid 2-methylbiphenyl over a

range of temperatures.

Apparatus:

Adiabatic calorimeter with a sample vessel

Platinum resistance thermometer

Heater for the sample vessel

Adiabatic shield with temperature control

Vacuum system

Data acquisition system

Procedure:
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A precisely weighed sample of high-purity 2-methylbiphenyl is sealed in the sample vessel

of the calorimeter.

The calorimeter is evacuated to minimize heat exchange by convection.

The sample is cooled to the starting temperature, typically near liquid helium or nitrogen

temperatures.

A known amount of electrical energy (Q) is supplied to the sample heater over a specific

time, causing a small increase in temperature (ΔT).

The temperature of the adiabatic shield is continuously adjusted to match the temperature of

the sample vessel, minimizing heat loss to the surroundings.[10]

The temperature of the sample is monitored with the platinum resistance thermometer until

thermal equilibrium is reached.

The heat capacity is calculated using the formula: Cp = Q / ΔT.

This process is repeated in small temperature increments to obtain the heat capacity as a

function of temperature.[5]

Bomb Calorimetry for Enthalpy of Combustion
Bomb calorimetry is used to determine the enthalpy of combustion of a substance at constant

volume.[3][11]

Objective: To determine the standard enthalpy of combustion of 2-methylbiphenyl.

Apparatus:

Parr-type bomb calorimeter

Oxygen cylinder with a pressure regulator

Sample cup (crucible)

Ignition wire (fuse)
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High-precision thermometer or temperature probe

Stirrer

Water bath (calorimeter bucket)

Pellet press

Procedure:

A known mass of 2-methylbiphenyl (typically around 1 gram) is pressed into a pellet.[8]

The pellet is placed in the sample cup inside the bomb calorimeter.

A fuse wire of known length and mass is attached to the electrodes, with the wire in contact

with the sample.

The bomb is sealed and pressurized with pure oxygen to approximately 30 atm.[12]

The bomb is placed in a calorimeter bucket containing a precisely measured mass of water.

The initial temperature of the water is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water is monitored and recorded at regular intervals until it reaches a

maximum and then starts to cool.

The heat capacity of the calorimeter (Ccal) is determined by combusting a standard

substance with a known enthalpy of combustion, such as benzoic acid.[13][14]

The heat released by the combustion of 2-methylbiphenyl is calculated from the

temperature rise and the heat capacity of the calorimeter, with corrections for the heat of

combustion of the fuse wire and the formation of nitric acid.[12]

The enthalpy of combustion at constant volume (ΔU) is then converted to the enthalpy of

combustion at constant pressure (ΔH).
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Static Method for Vapor Pressure Measurement
The static method directly measures the vapor pressure of a substance in equilibrium with its

condensed phase at a given temperature.[2][15]

Objective: To determine the vapor pressure of 2-methylbiphenyl as a function of temperature.

Apparatus:

Isoteniscope or a similar static vapor pressure apparatus

Thermostatically controlled bath

Pressure measurement device (e.g., manometer, pressure transducer)

Vacuum pump

Temperature probe

Procedure:

A sample of 2-methylbiphenyl is placed in the sample bulb of the isoteniscope.

The apparatus is connected to a vacuum pump, and the sample is degassed to remove any

dissolved air or volatile impurities.[16]

The sample bulb is immersed in the thermostatically controlled bath at the desired

temperature.

The system is allowed to reach thermal and phase equilibrium, at which point the pressure

reading stabilizes.

The vapor pressure is recorded from the pressure measurement device.

The temperature of the bath is then changed to a new setpoint, and the measurement is

repeated.

This process is carried out over a range of temperatures to obtain the vapor pressure curve.
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Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key experimental workflows

and logical relationships relevant to the determination of the thermodynamic properties of 2-
methylbiphenyl.

Sample Preparation

Calorimetric Measurements Vapor Pressure Measurement

Data Analysis and Property Derivation

Synthesis of 2-Methylbiphenyl

Purification (e.g., Distillation, Recrystallization)

Characterization (NMR, GC-MS, etc.)

Adiabatic Calorimetry Bomb Calorimetry Static Method Dynamic Method

Heat Capacity (Cp) Enthalpy of Combustion (ΔcH°) Vapor Pressure Data

Entropy (S°) Enthalpy of Formation (ΔfH°) Enthalpy of Vaporization (ΔvapH)

Gibbs Free Energy (G°)
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Workflow for the determination of thermodynamic properties.

Start

Prepare Sample Pellet

Weigh Sample and Fuse Wire

Assemble and Pressurize Bomb with O₂

Place Bomb in Water-filled Calorimeter

Record Initial Temperature

Ignite Sample

Record Temperature vs. Time

Determine Corrected Temperature Rise (ΔT)

Calculate Heat Released (q = C_cal * ΔT)

Apply Corrections (Fuse, Acid)

Calculate ΔU_comb

Calculate ΔH_comb

End
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Experimental workflow for bomb calorimetry.

Start

Combine 2-Iodotoluene, Phenylboronic Acid,
and Copper Catalyst

Add High-Boiling Point Solvent (e.g., DMF, NMP)

Heat Reaction Mixture to High Temperature (e.g., >150 °C)

Maintain Temperature with Stirring for Several Hours

Cool Reaction Mixture to Room Temperature

Work-up: Quench, Extract with Organic Solvent

Purify Crude Product (e.g., Column Chromatography, Distillation)

Characterize Product (NMR, GC-MS)

End
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Workflow for the synthesis of 2-Methylbiphenyl via Ullmann coupling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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